Cas no 669000-31-1 ((+)-(3R)-3-{tert-Butyl(dimethyl)silyloxy}dihydrofuran-2(3H)-one)

• Product Name: (+)-(3R)-3-{tert-Butyl(dimethyl)silyloxy}dihydrofuran-2(3H)-one
• CAS No: 669000-31-1
• MF: C₁₀H₂₀O₃Si
• MW: 216.349504470825
• CID: 826501
• PubChem ID: 11481353
• Update Time: 2025-04-19

(+)-(3R)-3-{tert-Butyl(dimethyl)silyloxy}dihydrofuran-2(3H)-one Chemical and Physical Properties

Names and Identifiers

• (+)-(3R)-3-{[tert-Butyl(dimethyl)silyl]oxy}dihydrofuran-2(3H)-one
• LogP
• ( )-(3R)-3-[(TERT-BUTYL(DIMETHYL)SILYL)OXY]DIHYDROFURAN-2(3H)-ONE
• (+)-(3R)-3-[(TERT-BUTYL(DIMETHYL)SILYL)OXY]DIHYDROFURAN-2(3H)-ONE
• 669000-31-1
• (R)-3-((tert-Butyldimethylsilyl)oxy)dihydrofuran-2(3H)-one
• DTXSID60467256
• (3R)-3-[Tert-butyl(dimethyl)silyl]oxyoxolan-2-one
• AKOS025295612
• DB-309549
• (+)-(3R)-3-{tert-Butyl(dimethyl)silyloxy}dihydrofuran-2(3H)-one

• Inchi： 1S/C10H20O3Si/c1-10(2,3)14(4,5)13-8-6-7-12-9(8)11/h8H,6-7H2,1-5H3/t8-/m1/s1
• InChI Key： WNRXZIBXHZJOBE-MRVPVSSYSA-N
• SMILES： [Si](C)(C)(C(C)(C)C)O[C@H]1C(=O)OCC1

Computed Properties

• Exact Mass: 216.1182
• Monoisotopic Mass: 216.11817103g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Boiling Point: 70°@1mmHg
• Flash Point: 95.5±20.9 °C
• Solubility: Dichloromethane, Ether, Ethyl Acetate, Methanol
• PSA: 35.53
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

(+)-(3R)-3-{tert-Butyl(dimethyl)silyloxy}dihydrofuran-2(3H)-one Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactones Gamma butyrolactones